Cas no 1803607-62-6 (2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride)

2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride is a fluorinated pyrrolidine derivative with significant utility in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable for modulating bioactivity in drug discovery. The hydrochloride salt form improves solubility and handling properties. This compound serves as a versatile intermediate for synthesizing bioactive molecules, particularly in the development of CNS-targeting agents and enzyme inhibitors. Its rigid pyrrolidine scaffold contributes to conformational restriction, aiding in the optimization of binding affinity and selectivity. The structural features of this compound make it a promising candidate for medicinal chemistry applications requiring fluorine incorporation.

2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride structure

1803607-62-6 structure

Product Name:2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride

CAS No:1803607-62-6

MF:C₆H₁₁ClF₃N

MW:189.606451272964

CID:5711995

PubChem ID:91647524

Update Time:2025-06-14

2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-methyl-3-(trifluoromethyl)pyrrolidine hydrochloride
- SCHEMBL21199956
- LFJJABQTUFQGSY-UHFFFAOYSA-N
- 1803607-62-6
- 2-methyl-3-(trifluoromethyl)pyrrolidinehydrochloride
- AKOS026743438
- EN300-190473
- 2-methyl-3-(trifluoromethyl)pyrrolidine;hydrochloride
- 2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride
- Inchi： 1S/C6H10F3N.ClH/c1-4-5(2-3-10-4)6(7,8)9;/h4-5,10H,2-3H2,1H3;1H
- InChI Key： LFJJABQTUFQGSY-UHFFFAOYSA-N
- SMILES： Cl.FC(C1CCNC1C)(F)F

Computed Properties

Exact Mass: 189.0532115g/mol
Monoisotopic Mass: 189.0532115g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 121
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12Å²

2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-190473-0.05g	2-methyl-3-(trifluoromethyl)pyrrolidine hydrochloride	1803607-62-6	95%	0.05g	$226.0	2023-09-18
Enamine	EN300-190473-0.1g	2-methyl-3-(trifluoromethyl)pyrrolidine hydrochloride	1803607-62-6	95%	0.1g	$337.0	2023-09-18
Enamine	EN300-190473-0.25g	2-methyl-3-(trifluoromethyl)pyrrolidine hydrochloride	1803607-62-6	95%	0.25g	$481.0	2023-09-18
Enamine	EN300-190473-0.5g	2-methyl-3-(trifluoromethyl)pyrrolidine hydrochloride	1803607-62-6	95%	0.5g	$758.0	2023-09-18
Enamine	EN300-190473-1.0g	2-methyl-3-(trifluoromethyl)pyrrolidine hydrochloride	1803607-62-6	95%	1g	$971.0	2023-05-26
Enamine	EN300-190473-2.5g	2-methyl-3-(trifluoromethyl)pyrrolidine hydrochloride	1803607-62-6	95%	2.5g	$1903.0	2023-09-18
Enamine	EN300-190473-5.0g	2-methyl-3-(trifluoromethyl)pyrrolidine hydrochloride	1803607-62-6	95%	5g	$2816.0	2023-05-26
Enamine	EN300-190473-10.0g	2-methyl-3-(trifluoromethyl)pyrrolidine hydrochloride	1803607-62-6	95%	10g	$4176.0	2023-05-26
Enamine	EN300-190473-1g	2-methyl-3-(trifluoromethyl)pyrrolidine hydrochloride	1803607-62-6	95%	1g	$971.0	2023-09-18
Enamine	EN300-190473-5g	2-methyl-3-(trifluoromethyl)pyrrolidine hydrochloride	1803607-62-6	95%	5g	$2816.0	2023-09-18

2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride Related Literature

1. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
2. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
3. Fe3O4/FeS2 heterostructures enable efficient oxygen evolution reaction†

Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
4. Fe3O4 nanosphere@microporous organic networks: enhanced anode performances in lithium ion batteries through carbonization†

Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
5. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088

Related Categories

Additional information on 2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride

Comprehensive Overview of 2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride (CAS No. 1803607-62-6)

The compound 2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride (CAS No. 1803607-62-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and pyrrolidine backbone, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its fluorinated pyrrolidine moiety can enhance metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds like 2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride has surged due to their role in developing next-generation therapeutics. The trifluoromethyl group is known to improve lipophilicity and binding affinity, making it a hotspot in medicinal chemistry. This compound is often explored in the context of central nervous system (CNS) drug development, where its ability to cross the blood-brain barrier is of particular interest. Additionally, its pyrrolidine scaffold is a common motif in many FDA-approved drugs, further underscoring its relevance.

From a synthetic perspective, 2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride is synthesized through advanced organic chemistry techniques, including asymmetric hydrogenation and fluorination reactions. Its hydrochloride salt form ensures better solubility and stability, which is crucial for industrial-scale production. The compound's CAS No. 1803607-62-6 serves as a unique identifier, facilitating precise tracking in global chemical databases and regulatory submissions.

The versatility of 2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride extends beyond pharmaceuticals. It is also investigated in agrochemical formulations, where fluorinated compounds are increasingly used to develop pesticides and herbicides with improved efficacy and environmental profiles. The trifluoromethyl group in this compound can enhance the bioactivity of agrochemicals, making it a key player in sustainable agriculture solutions.

As the scientific community continues to explore fluorinated building blocks, 2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride stands out as a promising candidate. Its applications in peptide mimetics and small-molecule inhibitors are particularly noteworthy, with ongoing studies highlighting its potential in treating various diseases. The compound's unique physicochemical properties make it a valuable tool for researchers aiming to optimize drug-like properties in their candidates.

In conclusion, 2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride (CAS No. 1803607-62-6) represents a critical asset in modern chemical research. Its multifaceted applications, from drug discovery to agrochemical innovation, underscore its importance in advancing science and technology. As interest in fluorinated compounds grows, this compound is poised to play an even more significant role in shaping the future of these industries.